Cas no 129993-48-2 (1-ethyl-1H-imidazole-4-carboxamide)

• Product Name: 1-ethyl-1H-imidazole-4-carboxamide
• CAS No: 129993-48-2
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 102817
• PubChem ID: 14532664
• Update Time: 2025-06-12

1-ethyl-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxamide,1-ethyl-
• 1H-Imidazole-4-carboxamide,1-ethyl-(9CI)
• 1-(Ethyl)imidazole-2-carboxylicacid
• 1-ETHYL-1H-IMIDAZOLE-2-CARBOXYLIC ACID
• 1-ethylimidazole-4-carboxamide
• AC1M2AWW
• CTK2H6797
• F2124-0960
• SureCN300078
• 1-ethyl-1H-imidazole-4-carboxamide
• 129993-48-2
• AKOS006363749
• SCHEMBL6335415
• EN300-170881

• Inchi： 1S/C6H9N3O/c1-2-9-3-5(6(7)10)8-4-9/h3-4H,2H2,1H3,(H2,7,10)
• InChI Key： CHOASOWXPVAAMI-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C=N1)CC)N

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-ethyl-1H-imidazole-4-carboxamide

Comprehensive Overview of 1-Ethyl-1H-imidazole-4-carboxamide (CAS No. 129993-48-2): Properties, Applications, and Research Insights

1-Ethyl-1H-imidazole-4-carboxamide (CAS No. 129993-48-2) is a specialized organic compound belonging to the imidazole family, a class of heterocyclic compounds widely studied for their diverse chemical and biological properties. This compound features an ethyl group at the 1-position and a carboxamide functional group at the 4-position of the imidazole ring, making it a valuable intermediate in pharmaceutical and agrochemical research. Its molecular formula, C₆H₉N₃O, and unique structural attributes have garnered attention in drug discovery, particularly in the development of kinase inhibitors and enzyme modulators.

Recent advancements in medicinal chemistry have highlighted the role of 1-Ethyl-1H-imidazole-4-carboxamide as a building block for small-molecule therapeutics. Researchers are exploring its potential in targeting inflammatory pathways and metabolic disorders, aligning with the growing demand for precision medicine. The compound’s hydrogen-bonding capacity and solubility profile make it suitable for optimizing drug-like properties, a key focus in modern drug design.

In the context of green chemistry, 129993-48-2 has been investigated for its compatibility with sustainable synthesis methods. With increasing emphasis on eco-friendly processes, this compound’s derivatization using catalytic reactions or biocatalysis has become a topic of interest. Such approaches reduce waste and energy consumption, addressing global concerns about environmental impact in chemical manufacturing.

From an industrial perspective, 1-Ethyl-1H-imidazole-4-carboxamide is often utilized in high-throughput screening (HTS) libraries due to its structural versatility. Its applications extend to material science, where it serves as a precursor for functional polymers and coordination complexes. The compound’s thermal stability and compatibility with nanotechnology platforms further broaden its utility in emerging fields like smart materials.

Analytical studies of CAS No. 129993-48-2 typically employ techniques such as NMR spectroscopy, HPLC, and mass spectrometry to ensure purity and characterize its properties. Quality control protocols emphasize compliance with ICH guidelines, particularly for pharmaceutical-grade batches. The compound’s logP and pKa values are critical parameters for predicting its ADME profiles in preclinical studies.

As the scientific community explores AI-driven drug discovery, 1-Ethyl-1H-imidazole-4-carboxamide has been featured in cheminformatics databases for virtual screening campaigns. Its molecular descriptors are leveraged by machine learning algorithms to identify novel bioactive scaffolds, reflecting the intersection of computational chemistry and experimental research.

Safety assessments of 129993-48-2 indicate low acute toxicity under standard handling conditions, though proper PPE (personal protective equipment) is recommended. Regulatory frameworks such as REACH and FDA guidelines govern its use in commercial applications, ensuring adherence to Good Manufacturing Practices (GMP).

In summary, 1-Ethyl-1H-imidazole-4-carboxamide (CAS No. 129993-48-2) represents a multifaceted compound with significant relevance in life sciences and industrial chemistry. Its adaptability to cutting-edge research trends—from targeted therapy to sustainable synthesis—positions it as a compound of enduring scientific and commercial value.